sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate

• IUPAC Name: sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• InChI: InChI=1S/C8H18N2O4S.Na/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14;/h11H,1-8H2,(H,12,13,14);/q;+1/p-1
• InChI Key: RDZTWEVXRGYCFV-UHFFFAOYSA-M
• Canonical SMILES: C1CN(CCN1CCO)CCS(=O)(=O)[O-].[Na+]
• Molecular Formula: C8H17N2NaO4S
• Molecular Weight: 260.29 g/mol

Description

Compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate” is a chemical entity with significant applications in various fields of scientific research. It is known for its unique chemical structure and biological activity, making it a subject of interest in medical, environmental, and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate” involves specific reaction conditions and reagents. The preparation methods typically include the use of high-purity reagents and controlled reaction environments to ensure the desired chemical structure and purity of the compound .

Industrial Production Methods: Industrial production of compound “this compound” requires large-scale synthesis techniques. These methods often involve the use of advanced chemical reactors and purification systems to produce the compound in bulk quantities while maintaining high purity and consistency .

Chemical Reactions Analysis

Types of Reactions: Compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and enhancing its properties .

Common Reagents and Conditions: The common reagents used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The reaction conditions are carefully controlled to achieve the desired chemical transformations .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. These products are often characterized by their enhanced chemical and biological properties .

Scientific Research Applications

Compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its biological activity and effects on cell function and signal transduction.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

Comparison with Other Compounds: Compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate” is unique in its chemical structure and biological activity compared to other similar compounds. It has distinct properties that make it suitable for specific applications in scientific research .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

This detailed article provides a comprehensive overview of compound “sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate,” covering its introduction, preparation methods, chemical reactions analysis, scientific research applications, mechanism of action, and comparison with similar compounds